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Introduction
The discovery of iron-based superconductors has opened a new frontier in the study of high-

temperature superconductivity. These materials exhibit a complex interplay of multiple

electronic orders, including nematicity, spin-density wave (SDW) order, and superconductivity.

Understanding the intricate relationships between these phases is crucial for unraveling the

mechanism of unconventional superconductivity and for the rational design of new

superconducting materials. This guide provides a detailed technical overview of the electronic

orders in the BaFe₂As₂ (122) family of iron arsenide superconductors, a canonical system for

studying these phenomena. We will delve into the quantitative aspects of the phase diagram,

detail the experimental protocols used to probe these orders, and visualize the complex

interplay between them.

Electronic Orders in BaFe₂As₂
The parent compound, BaFe₂As₂, is a metal that, upon cooling, undergoes a transition from a

high-temperature tetragonal phase to a low-temperature orthorhombic phase, which is

accompanied by the formation of a spin-density wave (SDW) order.[1] Superconductivity

emerges when these nematic and magnetic orders are suppressed, typically through chemical

doping or the application of pressure.[2][3]
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Electronic nematicity in iron arsenides is a state that breaks the discrete rotational symmetry

of the underlying crystal lattice, reducing it from C₄ to C₂, while preserving translational

symmetry.[4][5] This electronic anisotropy is intimately linked to a structural transition from a

tetragonal to an orthorhombic lattice. The origin of nematicity is a subject of intense research,

with evidence pointing towards an electronic mechanism, such as orbital ordering or spin

fluctuations, rather than a purely structural instability.[6][7][8] In the nematic phase of

BaFe₂As₂, the in-plane resistivity becomes anisotropic, and the electronic structure, as probed

by Angle-Resolved Photoemission Spectroscopy (ARPES), shows a splitting of the Fe 3dₓz

and 3dᵧz orbital energies.[1]

Spin-Density Wave (SDW) Order
In the undoped BaFe₂As₂ parent compound, a stripe-type antiferromagnetic order, known as a

spin-density wave (SDW), emerges at a temperature Tₙ, which is very close to or coincident

with the structural transition temperature, Tₛ.[5] This magnetic order is characterized by a (π, 0)

ordering vector in the unfolded Brillouin zone and is believed to be driven by the nesting

between the hole and electron Fermi surface pockets.[9] The magnetic moments in the SDW

phase are typically on the order of a fraction of a Bohr magneton, indicating the itinerant nature

of the magnetism.[10] Doping with either holes or electrons suppresses the SDW order, and in

some doping ranges, the SDW phase can coexist with superconductivity.[11][12]

Superconductivity
Superconductivity in the BaFe₂As₂ family is unconventional and is widely believed to be

mediated by spin fluctuations. The superconducting order parameter is thought to have an s±

symmetry, where the superconducting gap changes sign between the hole and electron Fermi

surface pockets.[13] This sign change is a key feature that distinguishes it from conventional s-

wave superconductors. The superconducting transition temperature (T꜀) forms a dome-like

shape in the temperature-doping phase diagram, with the maximum T꜀ occurring near the point

where the nematic and SDW orders are completely suppressed.[14]

Quantitative Data Presentation
The interplay between the different electronic orders is best visualized through the

temperature-doping phase diagram. The following tables summarize the key transition

temperatures for hole-doped (K-doped) and electron-doped (Co- and Ni-doped) BaFe₂As₂.
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Table 1: Transition Temperatures for Hole-Doped Ba₁₋ₓKₓFe₂As₂

Doping (x) Tₛ / Tₙ (K) T꜀ (K)

0.0 ~140 -

0.1 ~120 ~3

0.2 ~100 ~25

0.3 - ~36

0.4 - ~38

Note: In the underdoped region, the structural (Tₛ) and magnetic (Tₙ) transitions are often

coupled and occur at very similar temperatures.[3]

Table 2: Transition Temperatures for Electron-Doped Ba(Fe₁₋ₓCoₓ)₂As₂

Doping (x) Tₛ (K) Tₙ (K) T꜀ (K)

0.0 ~140 ~140 -

0.025 ~120 ~110 ~10

0.05 ~75 ~60 ~20

0.062 - - ~26

0.1 - - ~20

Note: With electron doping, the structural and magnetic transitions split, with Tₛ > Tₙ.[15]

Table 3: Transition Temperatures for Electron-Doped BaFe₂₋ₓNiₓAs₂
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Doping (x) Tₛ / Tₙ (K) T꜀ (K)

0.0 ~140 -

0.05 ~100 ~10

0.1 - ~20

0.15 - ~15

Note: Similar to Co-doping, Ni-doping also suppresses the structural and magnetic order, giving

rise to a superconducting dome.[16][17]

Experimental Protocols
A variety of experimental techniques are employed to investigate the electronic orders in iron
arsenide superconductors. Here, we detail the methodologies for three key techniques.

Angle-Resolved Photoemission Spectroscopy (ARPES)
ARPES is a powerful technique to directly probe the electronic band structure and Fermi

surface of materials.

Sample Preparation: High-quality single crystals of BaFe₂As₂ are required. The crystals are

mounted on a sample holder and cleaved in-situ under ultra-high vacuum (UHV) conditions

(typically < 5x10⁻¹¹ Torr) to expose a clean, flat surface for measurement.[18]

Experimental Setup: The measurements are performed using a hemispherical electron

analyzer and a monochromatic light source, typically a synchrotron beamline or a UV lamp.

The energy and momentum of the photoemitted electrons are measured, allowing for the

reconstruction of the electronic band dispersion.

Measurement Parameters:

Photon Energy: A range of photon energies (typically 20-100 eV) is used to distinguish

between surface and bulk electronic states and to map the three-dimensional momentum

dependence of the electronic structure.[10]
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Polarization: Linearly polarized light is used to selectively probe electronic states with

different orbital characters (e.g., dₓz vs. dᵧz).[19]

Temperature: The sample is mounted on a cryostat that allows for precise temperature

control, enabling the study of the electronic structure across the various phase transitions.

Data Analysis: The raw data consists of intensity maps as a function of kinetic energy and

emission angle. These are converted to band dispersion plots (energy vs. momentum). The

Fermi surface is mapped by integrating the intensity in a small energy window around the

Fermi level. The nematic order parameter can be quantified by measuring the energy

splitting between the dₓz and dᵧz bands.[20]

Inelastic Neutron Scattering (INS)
INS is a powerful probe of magnetic excitations and is crucial for understanding the nature of

the SDW order and the spin fluctuations that are thought to mediate superconductivity.

Sample Preparation: Large, high-quality single crystals are necessary for INS experiments to

obtain sufficient signal. Several single crystals are often co-aligned to increase the total

sample volume.

Experimental Setup: The experiments are typically performed at a triple-axis or time-of-flight

neutron spectrometer at a research reactor or spallation source. A monochromatic beam of

neutrons is scattered from the sample, and the energy and momentum transfer of the

scattered neutrons are measured.

Measurement Parameters:

Incident Neutron Energy: The choice of incident neutron energy determines the energy

and momentum transfer range that can be probed.

Sample Orientation: The crystal is oriented to allow for measurements along specific high-

symmetry directions in the reciprocal space.

Data Analysis: The data is analyzed to obtain the dynamic magnetic susceptibility, χ''(q, ω),

which describes the spectrum of magnetic excitations as a function of momentum transfer q

and energy transfer ħω. The SDW order parameter can be determined from the intensity of
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the magnetic Bragg peaks. The energy and momentum dependence of the spin fluctuations

in the superconducting state can reveal a characteristic spin resonance, which is a hallmark

of unconventional superconductivity.[21][22]

Scanning Tunneling Microscopy (STM)
STM provides real-space information about the electronic structure at the atomic scale.

Sample Preparation: Single crystals are cleaved in-situ at low temperatures in a UHV

environment to obtain a clean and atomically flat surface.

Experimental Setup: A sharp metallic tip is brought in close proximity to the sample surface.

A bias voltage is applied between the tip and the sample, and the resulting tunneling current

is measured.[23]

Measurement Parameters:

Bias Voltage (V): The bias voltage sets the energy at which the electronic density of states

is probed.

Tunneling Current (I): The tunneling current is exponentially dependent on the tip-sample

distance.

Temperature: The measurements are performed at cryogenic temperatures to achieve

high energy resolution and to study the superconducting state.

Data Analysis:

Topography: By scanning the tip across the surface while maintaining a constant tunneling

current, a topographic image of the surface can be obtained.

Spectroscopy (dI/dV): The differential conductance (dI/dV) is proportional to the local

density of states (LDOS). By measuring dI/dV as a function of bias voltage, one can probe

the superconducting gap, electronic nematicity, and the effects of impurities.[24]

Quasiparticle interference (QPI) imaging, which involves Fourier transforming real-space

dI/dV maps, can provide information about the electronic band structure and the

superconducting gap symmetry.
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Interplay of Electronic Orders: Signaling Pathways
and Logical Relationships
The various electronic orders in iron arsenide superconductors are not independent but are

intricately coupled. The following diagrams, generated using the DOT language, illustrate the

key relationships.
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Figure 1: A simplified diagram illustrating the interplay between different electronic orders in

iron arsenide superconductors. Cooling from the high-temperature tetragonal phase induces

nematic and subsequently SDW order. Doping or pressure suppresses these orders and gives

rise to superconductivity, which is believed to be mediated by spin and/or orbital fluctuations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b577738?utm_src=pdf-body
https://www.benchchem.com/product/b577738?utm_src=pdf-body-img
https://www.benchchem.com/product/b577738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Synthesis

Characterization

Electronic Order Probes

Single Crystal Growth
(e.g., flux method)

X-ray Diffraction
(Structure, Phase Purity)

Resistivity Measurements
(T_s, T_N, T_c)

ARPES
(Band Structure, Nematicity)

Inelastic Neutron Scattering
(SDW Order, Spin Fluctuations)

STM/STS
(Local DOS, Superconducting Gap)

Click to download full resolution via product page

Figure 2: A typical experimental workflow for studying electronic orders in iron arsenide
superconductors, from material synthesis to characterization and detailed probing of the

electronic properties.

Conclusion
The electronic landscape of iron arsenide superconductors is rich and complex, characterized

by the intimate interplay of nematic, magnetic, and superconducting orders. The BaFe₂As₂

system serves as a model platform for investigating these phenomena. Through a combination

of advanced experimental techniques, a detailed picture of the phase diagram and the nature

of these electronic states is emerging. A comprehensive understanding of the causal

relationships between these orders is paramount for developing a unified theory of

unconventional superconductivity in these and other strongly correlated electron systems.

Future research, particularly focusing on the role of orbital degrees of freedom and the nature
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of quantum critical fluctuations, will be essential to fully unravel the mysteries of these

fascinating materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. slac.stanford.edu [slac.stanford.edu]

2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

3. arxiv.org [arxiv.org]

4. Frontiers | Editorial: Nematicity in iron-based superconductors [frontiersin.org]

5. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]

6. [0905.2957] Ferro-Orbital Order and Strong Magnetic Anisotropy in the Parent
Compounds of Iron-Pnictide Superconductors [arxiv.org]

7. [PDF] Interplay of orbital and spin ordering in the iron pnictides | Semantic Scholar
[semanticscholar.org]

8. pubs.aip.org [pubs.aip.org]

9. arxiv.org [arxiv.org]

10. [0903.0967] Electronic structure studies of BaFe2As2 by angle-resolved photoemission
spectroscopy [arxiv.org]

11. [0807.3950] Coexistence of the spin-density-wave and superconductivity in the
(Ba,K)Fe2As2 [arxiv.org]

12. arxiv.org [arxiv.org]

13. wmi.badw.de [wmi.badw.de]

14. arxiv.org [arxiv.org]

15. arxiv.org [arxiv.org]

16. researchgate.net [researchgate.net]

17. [1511.05784] Nematic Quantum Critical Fluctuations in BaFe$_{2-x}$Ni$_x$As$_2$
[arxiv.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b577738?utm_src=pdf-custom-synthesis
https://www.slac.stanford.edu/pubs/slacpubs/14500/slac-pub-14524.pdf
https://edoc.ub.uni-muenchen.de/12634/1/Martin_Marianne.pdf
https://arxiv.org/pdf/0807.4096
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2022.1038127/full
https://publikationen.bibliothek.kit.edu/1000153781/152635314
https://arxiv.org/abs/0905.2957
https://arxiv.org/abs/0905.2957
https://www.semanticscholar.org/paper/Interplay-of-orbital-and-spin-ordering-in-the-iron-Nevidomskyy/367ea809ac7f56208a7b6a716b5c9b298710cb70
https://www.semanticscholar.org/paper/Interplay-of-orbital-and-spin-ordering-in-the-iron-Nevidomskyy/367ea809ac7f56208a7b6a716b5c9b298710cb70
https://pubs.aip.org/jap/article/397177/The-role-of-orbital-order-in-the-stabilization-of
https://arxiv.org/pdf/2309.12615
https://arxiv.org/abs/0903.0967
https://arxiv.org/abs/0903.0967
https://arxiv.org/abs/0807.3950
https://arxiv.org/abs/0807.3950
https://arxiv.org/pdf/1207.3987
https://www.wmi.badw.de/fileadmin/WMI/Publications/Jost%2CDaniel_Masterarbeit_2016.pdf
https://arxiv.org/pdf/0901.3227
https://arxiv.org/pdf/1002.0858
https://www.researchgate.net/figure/Doping-dependence-of-Ts-T-and-Tc-in-BaFe2-xNixAs2-represented-by-the-green-blue-and_fig2_323550251
https://arxiv.org/abs/1511.05784
https://arxiv.org/abs/1511.05784
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. arxiv.org [arxiv.org]

19. [1305.3515] Nematic susceptibility of hole- and electron-doped BaFe2As2 iron-based
superconductors from shear modulus measurements [arxiv.org]

20. researchgate.net [researchgate.net]

21. [1105.6233] Neutron-Inelastic-Scattering Peak by Dissipationless Mechanism in the s++
-wave State in Iron-based Superconductors [arxiv.org]

22. okayama.elsevierpure.com [okayama.elsevierpure.com]

23. Scanning Tunneling Microscopy | Devereaux Group [devereauxgroup.stanford.edu]

24. Studies of scanning tunneling spectroscopy on iron-based superconductors
[wulixb.iphy.ac.cn]

To cite this document: BenchChem. [Electronic Order in Iron Arsenide Superconductors: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577738#electronic-order-in-iron-arsenide-
superconductors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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